2,4-Dichloro-5-(chloromethyl)-6-methylpyrimidine
Overview
Description
“2,4-Dichloro-5-(chloromethyl)pyrimidine” is a chemical compound with the molecular formula C5H3Cl3N2 . It is used as an intermediate in the preparation of various other compounds .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2,4-Dichloro-5-(chloromethyl)-6-methylpyrimidine” include a molecular weight of 197.45 , and it is typically stored in an inert atmosphere at 2-8°C . .Scientific Research Applications
Synthesis of Anticancer Drugs : 4,6-Dichloro-2-methylpyrimidine, a related compound, serves as an important intermediate in synthesizing the anticancer drug dasatinib (Guo Lei-ming, 2012).
Antibacterial Properties : A study found that derivatives of 2,4-dichloro-5-(chloromethyl)-6-methylpyrimidine exhibit potential as antibacterial agents, highlighting its application in developing new antibacterial compounds (Y. Etemadi et al., 2016).
Thermochemical Studies : Investigations into the thermochemical properties of various dichloromethylpyrimidine isomers, including 2,4-dichloro-5-(chloromethyl)-6-methylpyrimidine, provide insights into their enthalpies of formation and vaporization, crucial for understanding their stability and reactivity (P. Szterner et al., 2016).
Quantum Chemical Calculations : Research on the geometrical, conformational, and spectroscopic properties of similar compounds using quantum chemical calculations aids in understanding their molecular behavior, which is essential for designing and synthesizing novel compounds (H. Gümüş et al., 2014).
Synthesis of Heterocyclic Derivatives : Studies have shown that 2,4-dichloro-5-(chloromethyl)-6-methylpyrimidine can be used to synthesize various heterocyclic derivatives, expanding its application in the field of organic chemistry and drug development (M. Bakavoli et al., 2006).
Synthon for Carboranyl Pyrimidines : It has been used in the synthesis of carboranyl pyrimidines, potential synthons for a variety of substituted methylpyrimidines (R. Reynolds et al., 1991).
Safety and Hazards
properties
IUPAC Name |
2,4-dichloro-5-(chloromethyl)-6-methylpyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5Cl3N2/c1-3-4(2-7)5(8)11-6(9)10-3/h2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XPHHRYQLVDQYDR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=N1)Cl)Cl)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5Cl3N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60544031 |
Source
|
| Record name | 2,4-Dichloro-5-(chloromethyl)-6-methylpyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60544031 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Dichloro-5-(chloromethyl)-6-methylpyrimidine | |
CAS RN |
16768-43-7 |
Source
|
| Record name | 2,4-Dichloro-5-(chloromethyl)-6-methylpyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60544031 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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